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Abstract
Tween 65, also known as Polysorbate 65, is a non-ionic surfactant and a member of the

polysorbate family of ethoxylated sorbitan esters. Its unique amphipathic nature, characterized

by a hydrophilic polyoxyethylene head and a lipophilic tristearate tail, makes it a versatile and

valuable reagent in a multitude of life science research applications. This technical guide

provides a comprehensive overview of the core properties of Tween 65, its applications in

biochemical research, and detailed experimental protocols. Particular emphasis is placed on its

role as an emulsifier, stabilizer, and solubilizing agent in drug delivery systems, biochemical

assays, and protein chemistry.

Core Properties of Tween 65
Tween 65 is a synthetic polymer produced by the ethoxylation of sorbitan tristearate.[1] Its

chemical and physical properties are crucial for its function in various experimental settings.

Physicochemical Characteristics
The key physicochemical properties of Tween 65 are summarized in the table below, providing

a quantitative basis for its application in research.
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Property Value References

Synonyms

Polysorbate 65,

Polyoxyethylene (20) sorbitan

tristearate, Emulsifier T-65

[1][2]

CAS Number 9005-71-4 [1]

Molecular Formula C₁₀₀H₁₉₄O₂₈ [3]

Molecular Weight ~1844.55 g/mol [3]

Appearance
Tan to yellow-colored waxy

solid at 25°C
[1][4]

Hydrophilic-Lipophilic Balance

(HLB)
10.5 [1][5]

Solubility

Dispersible in water; Soluble in

ethanol, isopropanol, mineral

oil, ethyl acetate, acetone,

ether, dioxane, and methanol.

[1][4][6]

Acid Value ≤ 2.0 mg KOH/g [7]

Saponification Value 88 - 98 mg KOH/g [7]

Hydroxyl Value 44 - 60 mg KOH/g [7]

Moisture (w/%) ≤ 3.0

Note: While a specific experimental value for the Critical Micelle Concentration (CMC) of

Tween 65 is not readily available in the reviewed literature, studies on other Tween surfactants

show a range of CMC values. For instance, at 298°K, the CMC for Tween 20, 40, 60, and 80

were reported as 0.0499, 0.0333, 0.0167, and 0.015 mM, respectively.[8][9] Given that Tween
65 has a longer fatty acid chain than Tween 60, its CMC is expected to be in a similar low

millimolar range.
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Tween 65's properties as a non-ionic surfactant make it a versatile tool in various research

areas.

Drug Delivery Systems
Tween 65 is extensively used as an emulsifier and stabilizer in the formulation of drug delivery

systems, particularly for poorly water-soluble drugs.[2] Its ability to form stable oil-in-water

(O/W) emulsions is critical for the development of nanoparticles, microemulsions, and

liposomes. These formulations can enhance the bioavailability and targeted delivery of

therapeutic agents.[10]

Biochemical Assays
In biochemical assays such as the Enzyme-Linked Immunosorbent Assay (ELISA), Tween

surfactants are a common component of washing buffers. They help to prevent non-specific

binding of antibodies and other proteins to the microplate wells, thereby reducing background

noise and improving the signal-to-noise ratio. A typical concentration in wash buffers is 0.05%

(v/v).

Protein Stabilization and Solubilization
Tween 65 can be used to stabilize protein solutions and prevent aggregation.[11] As a non-

ionic detergent, it can also be employed in the solubilization of membrane proteins by

disrupting the lipid bilayer and forming micelles around the hydrophobic regions of the protein.

[12][13] This is a critical step in the purification and structural analysis of membrane proteins.

Cell Culture
While high concentrations of any surfactant can be cytotoxic, non-ionic surfactants like the

Tweens are generally considered milder than their ionic counterparts.[14] Tween 65 can be

used in cell culture applications to aid in the dispersion of substances in the media and in some

cases, to facilitate the lysis of cells for the extraction of intracellular components.[2]

Vaccine Adjuvants
Oil-in-water emulsions containing surfactants like polysorbates are used as adjuvants in

vaccines to enhance the immune response.[15] Tween 65 can contribute to the stability of
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these emulsions, which serve to present the antigen to the immune system over a prolonged

period.

Experimental Protocols and Methodologies
The following sections provide detailed methodologies for key experiments involving Tween 65.

Formulation of Drug-Loaded Nanoparticles via
Emulsion-Solvent Evaporation
This protocol describes a common method for preparing polymer-based nanoparticles for drug

delivery, where Tween 65 acts as an emulsifier.

Materials:

Drug of interest (poorly water-soluble)

Poly(lactic-co-glycolic acid) (PLGA)

Dichloromethane (DCM) or another suitable organic solvent

Tween 65

Deionized water

Magnetic stirrer

Probe sonicator or homogenizer

Rotary evaporator

Centrifuge

Procedure:

Organic Phase Preparation: Dissolve a specific amount of the drug and PLGA in the organic

solvent (e.g., DCM).
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Aqueous Phase Preparation: Prepare an aqueous solution of Tween 65 (e.g., 1-5% w/v) in

deionized water.

Emulsification: Add the organic phase to the aqueous phase dropwise while stirring

vigorously on a magnetic stirrer.

Sonication/Homogenization: Subject the mixture to high-energy emulsification using a probe

sonicator or homogenizer to form a fine oil-in-water (O/W) emulsion. This step is critical for

controlling the size of the resulting nanoparticles.

Solvent Evaporation: Transfer the emulsion to a rotary evaporator to remove the organic

solvent under reduced pressure. This causes the polymer to precipitate, encapsulating the

drug within the nanoparticles.

Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension to pellet the

nanoparticles.

Washing: Remove the supernatant and wash the nanoparticle pellet with deionized water to

remove excess Tween 65 and unencapsulated drug. Repeat the centrifugation and washing

steps 2-3 times.

Resuspension/Lyophilization: Resuspend the final nanoparticle pellet in a suitable buffer or

lyophilize for long-term storage.
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Workflow for drug-loaded nanoparticle formulation using Tween 65.

ELISA Washing Buffer Preparation and Use
This protocol outlines the preparation and use of a standard ELISA washing buffer containing

Tween 65.

Materials:

Phosphate-Buffered Saline (PBS) or Tris-Buffered Saline (TBS), 10X concentrate

Tween 65
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Deionized water

Graduated cylinder

Stir plate and stir bar

Procedure:

Prepare 1X Buffer: Dilute the 10X PBS or TBS concentrate to 1X with deionized water. For

example, to make 1 liter of 1X buffer, add 100 mL of 10X concentrate to 900 mL of deionized

water.

Add Tween 65: To the 1 liter of 1X buffer, add 0.5 mL of Tween 65 to achieve a final

concentration of 0.05% (v/v).

Mix Thoroughly: Place the solution on a stir plate with a stir bar and mix until the Tween 65 is

completely dissolved. The solution should be clear.

Storage: Store the washing buffer at room temperature.

Use in ELISA: During the ELISA procedure, after each incubation step (e.g., antigen coating,

primary antibody, secondary antibody), aspirate the contents of the wells and wash the plate

3-5 times with the prepared washing buffer. This is typically done by filling the wells with the

wash buffer and then aspirating or inverting the plate to empty the wells.
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Role of Tween 65 washing steps in a typical ELISA workflow.
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Solubilization of Membrane Proteins
This protocol provides a general framework for the solubilization of membrane proteins using

Tween 65. The optimal concentration of Tween 65 will need to be determined empirically for

each specific protein.

Materials:

Cell pellet or tissue sample containing the membrane protein of interest

Lysis buffer (e.g., Tris-HCl with protease inhibitors)

Tween 65 (stock solution, e.g., 10% w/v)

Homogenizer or sonicator

Ultracentrifuge

Microcentrifuge

Procedure:

Cell Lysis and Membrane Preparation:

Resuspend the cell pellet or homogenized tissue in ice-cold lysis buffer.

Disrupt the cells using a homogenizer or sonicator.

Centrifuge the lysate at a low speed (e.g., 1,000 x g) to remove nuclei and intact cells.

Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g.,

100,000 x g) to pellet the cell membranes.

Discard the supernatant (cytosolic fraction) and wash the membrane pellet with lysis

buffer.

Solubilization:

Resuspend the membrane pellet in a small volume of lysis buffer.
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Add Tween 65 from the stock solution to achieve the desired final concentration (typically

starting with a range from 0.1% to 2% w/v).

Incubate the mixture on ice or at 4°C with gentle agitation for 30 minutes to 1 hour to allow

the detergent to solubilize the membrane proteins.

Clarification:

Centrifuge the solubilized membrane fraction at high speed (e.g., 100,000 x g) to pellet

any insoluble material.

The supernatant now contains the solubilized membrane proteins, which can be further

purified.
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Workflow for the solubilization of membrane proteins using Tween 65.

Safety and Handling
Tween 65 is generally considered safe for use in research laboratories and is an approved food

and cosmetic ingredient.[4][7] However, as with all chemical reagents, appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn during

handling. It should be stored in a cool, dry place away from direct light.[3]
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Conclusion
Tween 65 is a highly effective and versatile non-ionic surfactant with a broad range of

applications in life science research. Its well-characterized physicochemical properties,

particularly its HLB value and emulsifying capabilities, make it an invaluable tool in the

formulation of drug delivery systems, the execution of sensitive biochemical assays, and the

challenging task of membrane protein research. The experimental protocols provided in this

guide offer a starting point for the successful implementation of Tween 65 in various laboratory

settings. As with any reagent, empirical optimization of concentrations and conditions is

recommended to achieve the best results for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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